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Abstract
This technical guide provides a comprehensive overview of the chemical structure elucidation

of 3-hydroxy-3-methylpentanedinitrile. Due to the limited availability of direct experimental

data for this specific compound, this guide synthesizes information from publicly available

databases and leverages spectroscopic data from structurally similar molecules to predict its

characteristics. This document outlines the compound's fundamental properties, proposes a

synthetic route, and presents predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry) crucial for its identification and characterization. Furthermore, a plausible

metabolic pathway involving cytochrome P450 enzymes is proposed, offering insights into its

potential biotransformation. This guide serves as a valuable resource for researchers working

with or anticipating the synthesis and characterization of 3-hydroxy-3-methylpentanedinitrile.

Chemical Identity and Properties
3-Hydroxy-3-methylpentanedinitrile is an organic compound with the molecular formula

C₆H₁₁NO.[1] It features a pentanenitrile backbone with a hydroxyl and a methyl group attached

to the third carbon atom.
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Table 1: Chemical Identifiers and Computed Properties

Property Value Source

IUPAC Name
3-hydroxy-3-

methylpentanenitrile
PubChem[1]

Molecular Formula C₆H₁₁NO PubChem[1]

Molecular Weight 113.16 g/mol PubChem[1]

CAS Number 14368-30-0 PubChem[1]

SMILES CCC(C)(CC#N)O PubChem[1]

Topological Polar Surface Area 44 Å² PubChem[1]

XLogP3 0.4 PubChem[1]

Proposed Synthesis
While a specific experimental protocol for the synthesis of racemic 3-hydroxy-3-
methylpentanedinitrile is not readily available in the reviewed literature, a plausible synthetic

route can be proposed based on established organic chemistry principles. A common method

for the synthesis of β-hydroxynitriles is the addition of a cyanide source to a ketone.

Proposed Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3056520#3-hydroxy-3-methylpentanedinitrile-
chemical-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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